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Compound of Interest

Compound Name: 1,4-Dichloropentane

Cat. No.: B1360421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and solvent

compatibility of 1,4-Dichloropentane (CAS No: 626-92-6). The information is intended to assist

researchers, scientists, and professionals in drug development and other chemical applications

in understanding the dissolution characteristics of this compound. This document compiles

available data on its physical and chemical properties, qualitative solubility, and provides a

detailed experimental protocol for determining aqueous solubility.

Introduction
1,4-Dichloropentane is a chlorinated hydrocarbon with the molecular formula C₅H₁₀Cl₂.[1] It is

a colorless liquid at room temperature characterized by a linear five-carbon chain with chlorine

atoms at the first and fourth positions.[1] This compound is primarily utilized as a chemical

intermediate in organic synthesis and can also serve as a solvent in certain chemical reactions.

[1] Understanding its solubility and compatibility with various solvents is crucial for its effective

use in laboratory and industrial settings.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,4-Dichloropentane is presented in

Table 1. These properties are essential for predicting its behavior in different solvent systems.
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Property Value Source

Molecular Formula C₅H₁₀Cl₂ [1]

Molecular Weight 141.04 g/mol [2]

CAS Number 626-92-6 [3]

Appearance Colorless liquid [1][2]

Boiling Point 162 °C at 760 mmHg [2][4]

Density 1.05 - 1.0699 g/cm³ [2][4]

Refractive Index 1.4480 [4]

Melting Point -75.05 °C (estimate) [4]

Solubility and Solvent Compatibility
Detailed quantitative solubility data for 1,4-Dichloropentane is not widely available in

published literature. However, qualitative descriptions and the general principles of solubility for

haloalkanes provide a strong indication of its behavior.

Aqueous Solubility
1,4-Dichloropentane has a relatively low solubility in water.[1] This is a common characteristic

of haloalkanes, which are unable to form hydrogen bonds with water molecules. The energy

required to break the strong hydrogen bonds between water molecules is not sufficiently

compensated by the weaker dipole-dipole interactions that would form between the haloalkane

and water.

Organic Solvent Solubility and Miscibility
As a moderately polar compound, 1,4-Dichloropentane is significantly more soluble in organic

solvents than in water.[1] The principle of "like dissolves like" suggests that it will be miscible

with other solvents of similar polarity. Based on available data and the properties of similar

chlorinated hydrocarbons, the following qualitative solubility and compatibility profile can be

inferred.
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Solvent Solubility / Miscibility Source / Rationale

Water Low Solubility [1]

Methanol Slightly Soluble [4]

Chloroform Sparingly Soluble [4]

Hexane Expected to be Miscible
Non-polar solvent, compatible

with the pentane backbone.

Toluene Expected to be Miscible

Aromatic hydrocarbon,

compatible with non-

polar/weakly polar compounds.

Acetone Expected to be Miscible

Polar aprotic solvent, generally

a good solvent for organic

compounds.

Ethanol Expected to be Miscible

Polar protic solvent, generally

compatible with other organic

molecules.

Diethyl Ether Expected to be Miscible
Common organic solvent with

low polarity.

Experimental Protocol: Determination of Aqueous
Solubility
The following protocol describes a detailed methodology for determining the aqueous solubility

of a sparingly soluble compound like 1,4-Dichloropentane, adapted from the OECD Test

Guideline 105 and the widely used shake-flask method.

Principle
An excess amount of the test substance, 1,4-Dichloropentane, is agitated in a specified

volume of water at a constant temperature for a sufficient duration to reach equilibrium. The

concentration of 1,4-Dichloropentane in the aqueous phase is then determined by a suitable

analytical method, such as Gas Chromatography (GC), to establish the saturation solubility.
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Materials and Equipment
1,4-Dichloropentane (high purity)

Deionized or distilled water

Volumetric flasks

Glass vessels with screw caps or stoppers (e.g., centrifuge tubes, flasks)

Constant temperature shaker bath or incubator

Centrifuge capable of temperature control

Syringes and filters (e.g., 0.22 µm PTFE)

Gas Chromatograph with a suitable detector (e.g., FID or ECD)

Analytical balance

Pipettes and other standard laboratory glassware

Procedure
Preliminary Test:

To estimate the approximate solubility, add a small, known amount of 1,4-
Dichloropentane to a vessel containing a known volume of water.

Shake vigorously for 10-15 minutes and visually inspect for any undissolved substance.

If dissolution is complete, incrementally add more substance until undissolved droplets are

visible. This provides a rough estimate for the main test.

Main Test (Shake-Flask Method):

Based on the preliminary test, add an amount of 1,4-Dichloropentane guaranteed to be

in excess (e.g., 5-10 times the estimated solubility) into at least three separate glass

vessels.
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Add a precise volume of water to each vessel.

Seal the vessels tightly to prevent loss of volatile material.

Place the vessels in a constant temperature shaker bath, maintained at the desired

temperature (e.g., 20 ± 0.5 °C).

Agitate the vessels for a period sufficient to reach equilibrium. A tiered approach is

recommended:

Sample the first vessel after 24 hours.

Sample the second vessel after 48 hours.

Sample the third vessel after 72 hours.

Phase Separation:

After the agitation period, allow the vessels to stand at the test temperature to permit

phase separation.

To ensure complete separation of the undissolved 1,4-Dichloropentane, centrifuge the

samples at the same constant temperature.

Sample Analysis:

Carefully withdraw an aliquot of the clear, aqueous supernatant. It is critical to avoid

drawing any of the undissolved organic phase.

The concentration of 1,4-Dichloropentane in the aqueous phase is then determined using

a pre-calibrated Gas Chromatograph (GC).

Prepare calibration standards of 1,4-Dichloropentane in a water-miscible solvent (like

acetone or methanol) that will not interfere with the analysis.

Data Interpretation:
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Equilibrium is considered to be reached if the solubility measurements from at least the

last two time points agree within the expected analytical variability (e.g., ± 5%).

The final solubility is reported as the mean of the concentrations from the vessels that

have reached equilibrium, expressed in units such as g/L or mol/L.

Visualizations
As a simple chlorinated hydrocarbon, 1,4-Dichloropentane is not involved in biological

signaling pathways. The following diagram illustrates the logical workflow for the experimental

determination of its aqueous solubility.
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Workflow for Aqueous Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1360421?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/626-92-6/
https://www.americanelements.com/626-92-6-1-4-dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichloropentane
https://m.chemicalbook.com/ProductChemicalPropertiesCB21238385_EN.htm
https://www.benchchem.com/product/b1360421#solubility-and-solvent-compatibility-of-1-4-dichloropentane
https://www.benchchem.com/product/b1360421#solubility-and-solvent-compatibility-of-1-4-dichloropentane
https://www.benchchem.com/product/b1360421#solubility-and-solvent-compatibility-of-1-4-dichloropentane
https://www.benchchem.com/product/b1360421#solubility-and-solvent-compatibility-of-1-4-dichloropentane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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